Cas no 20422-02-0 (1H-Azepine, 1-hexylhexahydro-)

1H-Azepine, 1-hexylhexahydro- structure
1H-Azepine, 1-hexylhexahydro- structure
Product name:1H-Azepine, 1-hexylhexahydro-
CAS No:20422-02-0
MF:C12H25N
MW:183.333603620529
CID:1393677
PubChem ID:12905717

1H-Azepine, 1-hexylhexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine, 1-hexylhexahydro-
    • 1-hexylazepane
    • 20422-02-0
    • 1-hexyl-azepane
    • N-hexylhexahydroazepine
    • DTXSID20512635
    • SCHEMBL4655516
    • Inchi: InChI=1S/C12H25N/c1-2-3-4-7-10-13-11-8-5-6-9-12-13/h2-12H2,1H3
    • InChI Key: CNAVQNCUXDPHPV-UHFFFAOYSA-N
    • SMILES: CCCCCCN1CCCCCC1

Computed Properties

  • Exact Mass: 183.19885
  • Monoisotopic Mass: 183.198699802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2Ų
  • XLogP3: 3.8

Experimental Properties

  • PSA: 3.24

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